Cas no 139009-33-9 (Benzaldehyde, 2-[(3-bromophenyl)thio]-)
139009-33-9 structure
Product Name:Benzaldehyde, 2-[(3-bromophenyl)thio]-
CAS No:139009-33-9
MF:C13H9BrOS
MW:293.178961515427
CID:1259403
PubChem ID:818011
Update Time:2025-04-20
Benzaldehyde, 2-[(3-bromophenyl)thio]- Chemical and Physical Properties
Names and Identifiers
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- Benzaldehyde, 2-[(3-bromophenyl)thio]-
- 2-(3-bromophenyl)sulfanylbenzaldehyde
- 2-((3-Bromophenyl)thio)benzaldehyde
- 2-[(3-bromophenyl)sulfanyl]benzaldehyde
- AKOS013115232
- 139009-33-9
- AE-641/12752366
-
- Inchi: 1S/C13H9BrOS/c14-11-5-3-6-12(8-11)16-13-7-2-1-4-10(13)9-15/h1-9H
- InChI Key: ZTJOUYIZFGSHTJ-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)SC1C=CC=CC=1C=O
Computed Properties
- Exact Mass: 291.95577
- Monoisotopic Mass: 291.95575g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
Benzaldehyde, 2-[(3-bromophenyl)thio]- Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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